Cas no 68702-59-0 (Benzenamine, N-methylene-4-nitro-, N-oxide)

• Product Name: Benzenamine, N-methylene-4-nitro-, N-oxide
• CAS No: 68702-59-0
• MF: C₇H₆N₂O₃
• MW: 166.13414144516
• CID: 1729946
• Update Time: 2024-11-27

Benzenamine, N-methylene-4-nitro-, N-oxide Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-methylene-4-nitro-, N-oxide
• Benzenamine, N-methylene-4-nitro-, N-oxide (9CI)

• Inchi： 1S/C7H6N2O3/c1-8(10)6-2-4-7(5-3-6)9(11)12/h2-5H,1H2
• InChI Key： XHECBFQGPVPQTK-UHFFFAOYSA-N
• SMILES： C1([N+]([O-])=C)=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 166.03788

Experimental Properties

• Density: 1.304±0.06 g/cm3(Predicted)
• Boiling Point: 342.4±44.0 °C(Predicted)
• PSA: 69.21
• pka: -0.23±0.53(Predicted)